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Compound of Interest

Compound Name: 2,5-Diaminobenzene-1,4-diol

Cat. No.: B080983 Get Quote

Chemical Identity and Structure
2,5-Diaminobenzene-1,4-diol, also known as 2,5-diaminohydroquinone, is an aromatic

organic compound. Its structure consists of a benzene ring substituted with two amino (-NH₂)

groups and two hydroxyl (-OH) groups at the 1, 2, 4, and 5 positions. This arrangement of

functional groups makes it a highly reactive and versatile chemical intermediate.[1]

The compound is often handled and used in its more stable dihydrochloride salt form to prevent

oxidation.[2][3] It is sensitive to air and may discolor upon exposure.[2][3]

Chemical Structure
Below is a Graphviz representation of the chemical structure of 2,5-Diaminobenzene-1,4-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.libretexts.org [chem.libretexts.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b080983?utm_src=pdf-interest
https://www.benchchem.com/product/b080983?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Structural_Assignment/Interpreting_C-13_NMR_Spectra
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Diaminobenzene-1_4-diol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Diamino-1_4-benzenedithiol-Dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Diaminobenzene-1_4-diol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Diamino-1_4-benzenedithiol-Dihydrochloride
https://www.benchchem.com/product/b080983?utm_src=pdf-body
https://www.benchchem.com/product/b080983?utm_src=pdf-custom-synthesis
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Structural_Assignment/Interpreting_C-13_NMR_Spectra
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 2,5-Diaminobenzene-1,4-diol | C6H8N2O2 | CID 736297 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2,5-Diamino-1,4-benzenedithiol Dihydrochloride | C6H10Cl2N2S2 | CID 14618269 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [2,5-Diaminobenzene-1,4-diol chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080983#2-5-diaminobenzene-1-4-diol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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